Cas no 19355-28-3 ( )

• Product Name: &nbsp
• CAS No: 19355-28-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 908057
• PubChem ID: 6509722
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-2-cyano-3-(3-methylphenyl)but-2-enoate
• 2-Cyan-3-(3-methylphenyl)-2-butensaeure-ethylester
• AC1O6W3F
• NSC169062
• 19355-28-3
• NSC-169062
• DTXSID00424782
•  

• Inchi： 1S/C14H15NO2/c1-4-17-14(16)13(9-15)11(3)12-7-5-6-10(2)8-12/h5-8H,4H2,1-3H3/b13-11+
• InChI Key： ALPTZAPCAFYXKJ-ACCUITESSA-N
• SMILES： O(CC)C(/C(/C#N)=C(\C)/C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 2.85518